Cas no 1706450-52-3 (3-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-8-azabicyclo3.2.1octane)

• Product Name: 3-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-8-azabicyclo3.2.1octane
• CAS No: 1706450-52-3
• MF: C₁₀H₁₆N₄O₂S
• MW: 256.324640274048
• MDL: MFCD29034707
• CID: 5161730
• PubChem ID: 71777954
• Update Time: 2025-05-30

3-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane, 3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]-
• 3-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-8-azabicyclo3.2.1octane

• MDL： MFCD29034707
• Inchi： 1S/C10H16N4O2S/c1-14-6-11-13-10(14)17(15,16)9-4-7-2-3-8(5-9)12-7/h6-9,12H,2-5H2,1H3
• InChI Key： WURYBDBOQAYFRX-UHFFFAOYSA-N
• SMILES： C12NC(CC1)CC(S(C1N(C)C=NN=1)(=O)=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 3-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-8-azabicyclo3.2.1octane

Introduction to 3-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-8-azabicyclo3.2.1octane (CAS No. 1706450-52-3)

3-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-8-azabicyclo3.2.1octane is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1706450-52-3, represents a confluence of heterocyclic chemistry and sulfonamide functionality, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 3-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-8-azabicyclo3.2.1octane incorporates a bicyclic framework with an azabicyclo[3.2.1]octane core, which is appended with a 4-methyl-4H-1,2,4-triazole moiety linked via a sulfonyl group. This structural motif endows the compound with potential biological activity by combining the rigidity of the bicyclic system with the bioisosteric properties of the triazole ring and the electrophilic reactivity of the sulfonyl group.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of such compounds with greater accuracy. The presence of the azabicyclo[3.2.1]octane scaffold suggests that this molecule may exhibit favorable solubility and metabolic stability, which are critical factors for drug efficacy and safety. Additionally, the sulfonyl group is well-known for its ability to enhance binding affinity to biological targets, making it a valuable pharmacophore in medicinal chemistry.

In the context of current research, 3-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-8-azabicyclo3.2.1octane has been investigated for its potential role in modulating enzyme activity and receptor interactions. The triazole ring, in particular, has been extensively studied for its antimicrobial and anti-inflammatory properties, while the sulfonyl group can serve as a key interaction point for binding to proteins such as kinases and proteases. These characteristics make this compound an attractive scaffold for developing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its versatility in drug design. The bicyclic core provides structural stability, while the functional groups allow for modifications that can fine-tune biological activity. For instance, derivatives of this compound could be designed to enhance selectivity for specific targets or to improve oral bioavailability. Such modifications are essential for translating preclinical findings into clinical success.

The synthesis of 3-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-8-azabicyclo3.2.1octane presents both challenges and opportunities for synthetic chemists. The construction of the azabicyclo[3.2.1]octane ring system requires precise control over reaction conditions to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in facilitating such constructions, allowing for more efficient access to complex molecular architectures.

From a medicinal chemistry perspective, the investigation of 3-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-8-azabicyclo3.2.1octane has revealed several promising leads that warrant further exploration. For example, preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression or inflammatory disorders. While these findings are preliminary and require validation through rigorous experimental testing, they underscore the potential of this scaffold as a basis for developing novel therapeutics.

The integration of high-throughput screening (HTS) technologies with structure-based drug design has accelerated the discovery process significantly in recent years. By leveraging these approaches, researchers can rapidly assess the biological activity of compounds like 3-(4-methyl-4H-1,2,4-triazol-3-y lsulfonyl)-8 azabicyclo 3 . 2 . 1 octane, identifying hits that can be optimized into lead compounds with improved potency and selectivity.

Moreover, advances in green chemistry principles have encouraged the development of sustainable synthetic routes for complex molecules such as this one. By employing catalytic methods and environmentally benign solvents, chemists can reduce waste and energy consumption while maintaining high yields and product quality.

The future direction of research on CAS No 1706450 - 52 - 3 will likely focus on expanding its chemical space through structural analogues and derivatives designed to enhance specific biological activities or pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory discoveries into viable therapeutic options.

In conclusion, 3 -( 4 - methyl - 4 H - 1 , 2 , 4 - tri azol - 3 - y l ) sul fon y l - 8 - az ab ic y clo 3 . 2 . 1 oc t ane represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with potential therapeutic applications . Its unique combination o f functional groups , coupled wi th recent advances i n synthetic an d computational chemistry , positions i t as an i mportant area o f study i n modern medicinal biology . As researc h continu es t o unravel i ts full potentia l , thi s compoun d holds promise f or contributi ng t o future treatm ents f or a variety o f huma n diseas es .